Cas no 6633-36-9 (3,5-Diamino-4-methylbenzoic acid)

• Product Name: 3,5-Diamino-4-methylbenzoic acid
• CAS No: 6633-36-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00025283
• CID: 511848
• PubChem ID: 245116
• Update Time: 2025-04-19

3,5-Diamino-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-diamino-4-methyl-
• 3,5-DIAMINO-4-METHYLBENZOIC ACID
• 3,5-Diamino-4-methyl-benzoesaeure
• 3,5-diamino-4-methyl-benzoic acid
• 3,5-Diamino-p-toluic acid
• 3.5-Diamino-p-toluylsaeure
• 4-methyl-3,5-diaminobenzoic acid
• AC1L6F75
• AC1Q2FJW
• AC1Q5TR0
• CTK5C4280
• NSC56684
• SureCN988442
• STL119727
• BBL009507
• AK326738
• AB0205162
• H2891
• BB 0256451
• AM20040980
• TL80090814
• Z237732034
• MFCD00025283
• SCHEMBL988442
• 6633-36-9
• CS-0061184
• Z237523054
• SY107909
• NSC-56684
• AKOS000114110
• 3,5-diamino-4-methylbenzoicacid
• EN300-27172
• 3,5-diamino-4-methyl-benzoicacid
• DTXSID30288576
• A918136
• DS-11896
• 3,5-Diamino-4-methylbenzoic acid

• MDL： MFCD00025283
• Inchi： 1S/C8H10N2O2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,9-10H2,1H3,(H,11,12)
• InChI Key： KNWUVCLZVAITFP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3
• XLogP3: 0.5

Experimental Properties

• Density: 1.353
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.681
• PSA: 89.34
• LogP: 2.02000

3,5-Diamino-4-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives